Cas no 2109516-33-6 (8-({(tert-butoxy)carbonylamino}methyl)cubane-1-carboxylic acid)

• Product Name: 8-({(tert-butoxy)carbonylamino}methyl)cubane-1-carboxylic acid
• CAS No: 2109516-33-6
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 4786977
• PubChem ID: 124249432
• Update Time: 2023-11-25

8-({(tert-butoxy)carbonylamino}methyl)cubane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1s,2R,3r,8S)-4-(((tert-butoxycarbonyl)amino)methyl)cubane-1-carboxylic acid
• 8-({(tert-butoxy)carbonylamino}methyl)cubane-1-carboxylic acid

• Inchi： 1S/C15H19NO4/c1-13(2,3)20-12(19)16-4-14-5-8-6(14)10-7(14)9(5)15(8,10)11(17)18/h5-10H,4H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： VYJBNPBOLKYHKL-UHFFFAOYSA-N
• SMILES： OC(C12C3C4C1C1C2C3C14CNC(=O)OC(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 515
• XLogP3: 0.8
• Topological Polar Surface Area: 75.6